Cas no 90936-75-7 (N~1~-[(Quinolin-2-yl)methyl]propane-1,3-diamine)

N~1~-[(Quinolin-2-yl)methyl]propane-1,3-diamine structure
90936-75-7 structure
Product Name:N~1~-[(Quinolin-2-yl)methyl]propane-1,3-diamine
CAS No:90936-75-7
MF:C13H17N3
MW:215.294182538986
CID:2813099
PubChem ID:62274709
Update Time:2025-04-21

N~1~-[(Quinolin-2-yl)methyl]propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • DTXSID00734358
    • AKOS011558032
    • 90936-75-7
    • N~1~-[(Quinolin-2-yl)methyl]propane-1,3-diamine
    • Inchi: 1S/C13H17N3/c14-8-3-9-15-10-12-7-6-11-4-1-2-5-13(11)16-12/h1-2,4-7,15H,3,8-10,14H2
    • InChI Key: VTDUOADHCKGBFE-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC2C=CC=CC=2N=1)CCCN

Computed Properties

  • Exact Mass: 215.142247555Da
  • Monoisotopic Mass: 215.142247555Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 50.9Ų
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